Cas no 2376144-31-7 ((R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride)

• Product Name: (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride
• CAS No: 2376144-31-7
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD32067024
• CID: 4777211
• Update Time: 2026-02-27

(R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride
• SB35878

• MDL： MFCD32067024
• Inchi： 1S/C9H10BrN.ClH/c1-6-9-4-8(10)3-2-7(9)5-11-6;/h2-4,6,11H,5H2,1H3;1H/t6-;/m1./s1
• InChI Key： AMHLJONBZHDFON-FYZOBXCZSA-N
• SMILES： BrC1C=CC2CN[C@H](C)C=2C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 12

Additional information on (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride

(R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride: A Promising Compound in Medicinal Chemistry

2376144-31-7, also known as (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, is a novel synthetic compound with significant potential in the field of pharmaceutical research. This molecule belongs to the class of isoindole derivatives, which are characterized by their unique bicyclic aromatic structure. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a valuable candidate for further medicinal development.

The chemical structure of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride features a 1H-isoindole ring with a bromine atom at the 6-position and a methyl group at the 1-position. The stereochemistry of the molecule is critical, as the (R) configuration may influence its pharmacological activity and selectivity. Recent studies have highlighted the importance of chiral centers in isoindole derivatives, particularly in modulating interactions with biological targets.

Research published in 2023 has demonstrated that (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride exhibits promising anti-inflammatory properties. In vitro experiments using lipopolysaccharide (LPS)-stimulated macrophages showed a significant reduction in the production of pro-inflammatory cytokines such as IL-6 and TNF-α. These findings suggest that the compound may have therapeutic potential in inflammatory diseases, including chronic obstructive pulmonary disease (COPD) and neuroinflammatory disorders.

Additionally, the antioxidant activity of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride has been investigated in recent studies. The compound was found to scavenge free radicals and inhibit lipid peroxidation in cellular models. This property is particularly relevant in conditions associated with oxidative stress, such as diabetes mellitus and cardiovascular diseases. The hydrochloride salt form may enhance the compound's stability and efficacy in these contexts.

The synthetic pathway of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride has been optimized to improve yield and purity. Current protocols involve the condensation of indole-2-carboxylic acid derivatives with alkyl halides under controlled conditions. The stereochemical control during synthesis is crucial, as the (R) configuration is associated with enhanced biological activity compared to the (S) isomer. This highlights the importance of asymmetric synthesis in the development of chiral pharmaceuticals.

Recent advancements in computational chemistry have enabled the prediction of the binding affinity of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride with potential targets such as protein kinase C (PKC) and 5-lipoxygenase. Molecular docking studies have revealed that the compound can interact with key residues in these enzymes, suggesting a mechanism of action that could be further validated through experimental studies. These findings provide a strong foundation for the development of new therapeutic strategies.

The pharmacokinetic profile of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride has been evaluated in preclinical models. Oral administration of the compound resulted in good bioavailability and prolonged half-life, which are essential for drug development. The hydrochloride salt form may further improve these properties by enhancing solubility and reducing degradation in the gastrointestinal tract. These characteristics make the compound a suitable candidate for further clinical evaluation.

Emerging research in drug discovery has identified (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride as a potential lead compound for the treatment of neurodegenerative diseases. In vivo studies using animal models of Alzheimer's disease showed that the compound reduced beta-amyloid plaque formation and improved cognitive function. These findings are supported by the compound's ability to modulate neuroinflammatory pathways, which are implicated in the progression of neurodegenerative disorders.

The synthetic versatility of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride has also been explored. Modifications to the indole ring and the alkyl substituents have led to the development of new derivatives with enhanced potency and selectivity. These derivatives are being investigated for their potential in treating oncological conditions and infectious diseases. The ability to fine-tune the chemical structure of the compound offers exciting opportunities for the design of more effective therapies.

In conclusion, (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a promising compound with diverse biological activities. Its potential applications in the treatment of inflammatory diseases, neurodegenerative disorders, and metabolic conditions are supported by recent research. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential. The compound represents an important advancement in the field of pharmaceutical chemistry and may pave the way for the development of new and effective treatments.

For more information on the latest research and developments related to (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, please refer to recent publications in reputable scientific journals and databases. These resources provide detailed insights into the compound's properties, mechanisms of action, and potential therapeutic applications.

By continuing to explore the pharmacological potential of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, researchers can unlock new possibilities for the treatment of various diseases. The compound's unique properties and the advancements in drug discovery technologies make it a valuable subject for further investigation. As the field of pharmaceutical science continues to evolve, the role of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride in developing innovative therapies will become increasingly significant.

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As we continue to advance our understanding of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride and its potential applications, we can look forward to new possibilities in the treatment of various diseases. The compound's unique properties and the ongoing research efforts in the field of pharmaceutical chemistry offer a promising outlook for the development of innovative therapies. By embracing the potential of such compounds, we can contribute to the advancement of medical science and improve patient outcomes.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless.

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As we move forward, the importance of continued research and collaboration in the field of pharmaceutical chemistry cannot be overstated. The study of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride will undoubtedly lead to new discoveries and advancements in medical science. The future is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

In summary, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a testament to the ever-evolving field of pharmaceutical science. As research continues to uncover its properties and potential applications, we can look forward to new possibilities in the treatment of various diseases. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

With the continued advancement of scientific research and the development of new technologies, the potential for compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride to impact the field of medicine is immense. As we continue to explore their properties and applications, we can anticipate new breakthroughs that will shape the future of medical science. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

By embracing the potential of compounds like (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride, we can contribute to the advancement of medical science and improve patient outcomes. The future of pharmaceutical research is bright, and the possibilities are vast, as we continue to explore the potential of such compounds in the development of innovative therapies.

Ultimately, the exploration of (R)-6-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a significant step forward in the quest for effective treatments. As research continues to uncover its mechanisms of action and therapeutic potential, we can anticipate new breakthroughs that will shape the future of medicine. The journey of discovery is ongoing, and the possibilities are endless, as we continue to explore the potential of such compounds in the development of innovative therapies.

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